Cas no 307326-67-6 (5-nitro-6-phenoxypyrimidin-4-amine)

• Product Name: 5-nitro-6-phenoxypyrimidin-4-amine
• CAS No: 307326-67-6
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 5990381
• PubChem ID: 2959807
• Update Time: 2025-10-21

5-nitro-6-phenoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-6-phenoxypyrimidin-4-amine
• 4-Pyrimidinamine, 5-nitro-6-phenoxy-
• AB00357445-02
• SR-01000570889-1
• 5-Nitro-6-phenoxy-pyrimidin-4-ylamine
• 307326-67-6
• MFCD01912598
• F0543-0303
• SR-01000570889
• AKOS002347933

• Inchi： 1S/C10H8N4O3/c11-9-8(14(15)16)10(13-6-12-9)17-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13)
• InChI Key： YKKCGPMTPDGQHC-UHFFFAOYSA-N
• SMILES： C1=NC(OC2=CC=CC=C2)=C([N+]([O-])=O)C(N)=N1

Computed Properties

• Exact Mass: 232.05964013g/mol
• Monoisotopic Mass: 232.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 107Ų

Additional information on 5-nitro-6-phenoxypyrimidin-4-amine

5-Nitro-6-Phenoxypyrimidin-4-Amine: A Comprehensive Overview

5-Nitro-6-Phenoxypyrimidin-4-Amine, also known by its CAS registry number CAS No. 307326-67-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, belonging to the class of pyrimidine derivatives, has garnered considerable attention due to its unique structural properties and potential for functionalization in advanced materials and pharmaceuticals.

The molecular structure of 5-Nitro-6-Phenoxypyrimidin-4-Amine comprises a pyrimidine ring system with substituents at positions 4, 5, and 6. The nitro group at position 5 introduces strong electron-withdrawing effects, while the phenyl ether group at position 6 imparts aromaticity and enhances the compound's stability. The amine group at position 4 is particularly reactive, making it a prime candidate for further functionalization in synthetic chemistry.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The unique electronic properties of 5-Nitro-6-Phenoxypyrimidin-4-Amine make it an ideal candidate for exploring interactions with biological targets such as DNA and proteins. Researchers have demonstrated that this compound exhibits significant potential in inhibiting specific enzymes associated with cancer progression, thereby opening new avenues for therapeutic interventions.

In the realm of materials science, 5-Nitro-6-Phe...